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Compound of Interest

Compound Name: Cyanuric acid-13C3

Cat. No.: B564499

Technical Guide: Cyanuric Acid-*Cs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cyanuric acid-13Cs, a stable isotope-
labeled compound essential for a range of analytical and research applications. This document
details its chemical properties, synthesis, and established experimental uses, with a focus on
its role as an internal standard in mass spectrometry-based analytical methods.

Core Compound Data

The fundamental chemical and physical properties of Cyanuric acid-13Cs are summarized
below.
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Property Value

CAS Number 201996-37-4[1]

Molecular Formula 13C3H3N303

Molecular Weight 132.05 g/mol [1]

Synonyms 1,3,5-T.riaz.ine-2,4,6-trio|-13C3, 2,4,6-Trihydroxy-
1,3,5-triazine-13Cs

Appearance White to off-white solid

Isotopic Purity Typically 299%

Synthesis Protocol

Cyanuric acid-13Cs is synthesized from the stable isotope-labeled precursor, [*3Cs]-cyanuric
chloride. The following protocol is based on established chemical synthesis methods.[2][3]

Materials and Reagents:

e [1BCs]-cyanuric chloride
o Acetonitrile
o Water

e Formic acid

Procedure:

» Dissolve [*3Cs]-cyanuric chloride in acetonitrile.

Add water to the solution.

Introduce formic acid to the mixture to acidify the solution.

Heat the acidified solution in an oil bath at 65°C.

Maintain stirring for 4 hours to ensure the completion of the reaction.
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e Following the reaction, the mixture is worked up to isolate the solid product.

e The resulting white powder is [*3Cs]-cyanuric acid.

Purification and Analysis:

e The chemical purity of the synthesized [13Cs]-cyanuric acid can be assessed using High-
Performance Liquid Chromatography (HPLC).

e Mass spectrometry is employed to confirm the isotopic labeling and the molecular weight of
the final product.

o For most applications as an internal standard, the product can be used without further
purification if the chemical purity is high (typically >98%).[3]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.tandfonline.com/doi/full/10.1080/02652030802101893
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of Cyanuric Acid-13Cs
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Analytical Workflow using Cyanuric Acid-13Cs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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